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Compound of Interest

Compound Name: levamine

CAS No.: 143243-75-8

Cat. No.: B1175041

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Levamisole. Adherence to these procedures is vital

for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Levamisole to determine the

appropriate level of personal protective equipment. The following are the minimum

recommended PPE based on the substance's hazards.

Table 1: Recommended Personal Protective Equipment for Handling Levamisole
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PPE Category Item Standard

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be necessary for

splash hazards.

Conforming to EN 166 (EU) or

NIOSH (US).[1]

Hand Protection

Chemical-resistant, impervious

gloves such as neoprene or

nitrile rubber.[2] Leather and

fabric gloves are not suitable.

[2]

Conforming to EU Directive

89/686/EEC and the standard

EN 374.[1]

Body Protection

A liquid-tight spray overall with

a hood, elastic cuffs, and flap

over the zipper.[2] A lab coat

may be sufficient for low-risk

activities.

Flame-resistant and

impervious clothing.[1]

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced.[1] Handle in a

well-ventilated area, preferably

a fume hood.

NIOSH (US) or EN 149 (EU)

approved respirators.

Foot Protection
Neoprene or nitrile rubber

boots.[2]

Impermeable to liquids and

chemicals.[2]

Hazard Identification and Precautionary Measures
Levamisole is classified as a hazardous substance. It is harmful if swallowed and may cause

damage to organs through prolonged or repeated exposure.[3]

Table 2: GHS Hazard and Precautionary Statements for Levamisole
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Category Code Statement

Hazard H302 Harmful if swallowed.[1][3]

H361d
Suspected of damaging the

unborn child.[3]

H373

May cause damage to organs

(Blood, Testis) through

prolonged or repeated

exposure if swallowed.[3]

Prevention P201
Obtain special instructions

before use.[3]

P260 Do not breathe dust.[3]

P264
Wash skin thoroughly after

handling.[1][3]

P270
Do not eat, drink or smoke

when using this product.[1][3]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[3]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER or doctor/

physician if you feel unwell.[3]

P308 + P313
IF exposed or concerned: Get

medical advice/ attention.[3]

Storage P405 Store locked up.[3]

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.[3]

Operational and Disposal Plans
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Safe Handling Procedures:

Handle Levamisole in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation of dust or aerosols.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1][3]

Wash hands and skin thoroughly after handling.[1][3]

Minimize dust generation and accumulation.[3]

Keep containers tightly closed when not in use.[3]

Storage:

Store in a dry, well-ventilated place.[3]

Keep the container tightly closed.[3]

Store in a locked-up area.[3]

Disposal:

Levamisole waste is considered hazardous chemical waste.

Collect unused Levamisole and contaminated disposable materials (e.g., gloves, wipes) in a

designated, properly labeled, and sealed hazardous waste container.

Dispose of the waste through an approved waste disposal plant in accordance with local,

state, and federal regulations.[3]

Emergency Procedures
In Case of Skin Contact:

Immediately remove contaminated clothing.
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Wash the affected area with soap and plenty of water.[3]

Seek medical attention.[3]

In Case of Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.

Seek medical attention.[3]

In Case of Inhalation:

Move the person to fresh air.[3]

If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.

Seek immediate medical attention.[1]

In Case of Ingestion:

DO NOT induce vomiting.

Rinse mouth thoroughly with water.[3]

Call a physician or poison control center immediately.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Levamisole in a laboratory

setting, from preparation to disposal.
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Caption: Workflow for the safe handling of Levamisole from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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